![molecular formula C19H23NO2 B5580641 2-(2-ethylphenoxy)-N-mesitylacetamide](/img/structure/B5580641.png)
2-(2-ethylphenoxy)-N-mesitylacetamide
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Description
2-(2-ethylphenoxy)-N-mesitylacetamide is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.172878976 g/mol and the complexity rating of the compound is 345. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Impacts and Health Effects
Exposure and Toxicity
Research has demonstrated the ubiquitous presence of phthalate esters, such as di-(2-ethylhexyl)phthalate (DEHP), in the environment, highlighting concerns over their potential endocrine-disrupting effects and association with adverse pregnancy outcomes and developmental toxicity. These studies suggest that human exposure to these compounds can begin in utero, indicating a need for further investigation into their long-term health effects (Latini et al., 2003) (Tetz et al., 2013).
Anticancer, Anti-Inflammatory, and Analgesic Activities
Some studies have focused on the synthesis of phenoxy acetamide derivatives for potential therapeutic applications, including anticancer, anti-inflammatory, and analgesic properties. These studies highlight the chemical versatility and potential biomedical applications of phenoxy compounds (Rani et al., 2014).
Chemical Synthesis and Mechanistic Insights
Chemoselective Acetylation
Research on the acetylation of aminophenol derivatives using immobilized lipase showcases the chemical utility of phenoxy compounds in synthesizing intermediates for natural product synthesis, such as antimalarial drugs. This highlights the importance of phenoxy derivatives in facilitating selective chemical transformations (Magadum & Yadav, 2018).
Synthesis of Heterocycles and Metallomesogens
Further studies illustrate the synthetic versatility of phenoxy and related compounds in generating complex heterocyclic structures and metallomesogenic complexes, underscoring their significance in material science and organic synthesis (Braibante et al., 2002) (Kovganko & Kovganko, 2013).
Properties
IUPAC Name |
2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2/c1-5-16-8-6-7-9-17(16)22-12-18(21)20-19-14(3)10-13(2)11-15(19)4/h6-11H,5,12H2,1-4H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUZFIZXDCGRPOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.